Acein

Specification

• Molecular Formula: C43H68N10O13
• Molecular Weight: 932.5

Introduction

Chemical Structure and Properties

Acein is a nonapeptide with the amino acid sequence Pro-Pro-Thr-Thr-Thr-Lys-Phe-Ala-Ala (PPTTTKFAA). Its molecular structure is characterized by a molecular weight of 932.5 Daltons and a chemical formula of C43H68N10O13. The peptide demonstrates good water solubility, dissolving at concentrations up to 2 mg/ml (2.14 mM) in aqueous solutions, which facilitates its use in various experimental contexts. For optimal storage stability, Acein should be maintained at -20°C as a powder, or at -80°C for up to one year when in solution.

Table 1: Physical and Chemical Properties of Acein

Property	Description
Chemical Name	Acein
Peptide Sequence	Pro-Pro-Thr-Thr-Thr-Lys-Phe-Ala-Ala (PPTTTKFAA)
Molecular Formula	C43H68N10O13
Molecular Weight	932.5 Daltons
Solubility	2 mg/ml (2.14 mM) in water
Storage Recommendations	Powder: -20°C for 3 years; In solvent: -80°C for 1 year
Physical State	Powder

Effects on Dopamine Secretion

Extensive research has demonstrated that Acein significantly stimulates dopamine secretion in the brain. This effect has been particularly well-documented in Caenorhabditis elegans (C. elegans) model systems, where treatment with 10 nM Acein for 48 hours resulted in statistically significant increases in dopamine content. The peptide's ability to modulate dopamine levels appears consistent across different age groups of C. elegans, suggesting a robust mechanism that remains effective throughout the aging process.

Dopamine regulation is critically important for multiple neurological functions, including motor control, reward processing, cognition, and mood regulation. Acein's capacity to enhance dopaminergic transmission therefore presents significant potential for therapeutic applications in conditions characterized by dopamine deficiency or dysregulation.

Table 2: Effects of Acein on Dopamine Levels in C. elegans

Parameter Measured	Treatment Conditions	Observed Effect	Statistical Significance
Dopamine Content	10 nM Acein, 48 hours	Significant increase	p < 0.05
Age-related Dopamine Changes	10 nM Acein, longitudinal study	Maintained elevated levels across age groups	p < 0.05

Anti-Aging Properties

One of the most remarkable aspects of Acein's biological profile is its demonstrated ability to extend lifespan and ameliorate various aging-associated phenotypes in model organisms. In C. elegans, treatment with Acein at concentrations ranging from 5 nM to 1000 nM has been shown to significantly extend lifespan, with 10 nM identified as a particularly effective concentration.

The anti-aging effects of Acein extend beyond mere lifespan extension to include improvements in multiple physiological parameters associated with healthy aging:

• Motor function: Treatment with 10 nM Acein significantly enhances body bending frequency, head swing movements, and pharyngeal pumping activity in aged C. elegans, indicating improved neuromuscular coordination and function.

• Reproductive capacity: Acein administration leads to increased progeny numbers in C. elegans, suggesting improved reproductive health and vitality. This effect is particularly notable as reproductive decline is a hallmark of aging in many organisms.

• Physical parameters: While Acein treatment affects body morphology in C. elegans, the specific changes in body length and width vary based on treatment protocols and assessment timing.

Table 3: Anti-Aging Effects of Acein in C. elegans

Aging Parameter	Effect of 10 nM Acein	Statistical Significance
Lifespan	Significant extension	p < 0.05
Body Bending Frequency	Increased	p < 0.01
Head Swing Movement	Enhanced	p < 0.01
Pharyngeal Pumping	Improved	p < 0.05
Progeny Number	Increased	p < 0.05
General Aging Phenotypes	Suppressed	p < 0.05

These findings collectively suggest that Acein possesses substantial anti-aging potential, possibly through its effects on dopaminergic signaling and other molecular pathways involved in aging regulation.

Molecular Mechanism of Action

The molecular mechanisms underlying Acein's biological effects have been extensively investigated, with particular focus on its interaction with the C-type lectin domain-containing protein clec-126. Research has demonstrated that Acein treatment induces a significant decrease in clec-126 expression, which correlates strongly with the observed lifespan extension and improved health parameters in aged C. elegans.

Genetic manipulation studies provide compelling evidence for the critical role of clec-126 in mediating Acein's effects:

• Knockout experiments: Genetic deletion of clec-126 significantly suppresses aging phenotypes and extends lifespan in C. elegans, mimicking the effects of Acein treatment.

• Overexpression studies: Conversely, overexpression of clec-126 promotes aging-related phenotypes and accelerates the aging process, essentially producing the opposite effect of Acein administration.

The proposed mechanism involves an Acein-induced reduction in clec-126 expression, which subsequently enhances dopamine secretion. This increased dopaminergic signaling then ameliorates motor function decline and extends the healthy lifespan of aged C. elegans. This mechanistic pathway represents a novel approach to addressing age-related decline in dopaminergic function and associated physiological parameters.

Current Research Status and Future Directions

Current research on Acein has primarily been conducted in vitro and using the C. elegans model organism. While these studies have yielded valuable insights into Acein's mechanisms and potential applications, several important research directions remain to be explored:

• Mammalian studies: Investigation of Acein's effects in mammalian models would provide critical information regarding its potential translational applications in human health and disease.

• Structure-activity relationships: Systematic modifications of Acein's peptide sequence could identify key structural features responsible for its various biological activities and potentially yield derivatives with enhanced or specialized functions.

• Delivery methods: Development of efficient delivery systems for Acein, particularly those capable of crossing the blood-brain barrier, would be essential for any potential therapeutic applications targeting central dopaminergic pathways.

• Interaction with pharmacological agents: Studies examining potential synergistic or antagonistic interactions between Acein and established therapeutic agents could reveal novel combination approaches for various neurological conditions.